Cas no 2137959-41-0 (3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-)

• Product Name: 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-
• CAS No: 2137959-41-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5299015
• Update Time: 2025-10-30

3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-

• Inchi： 1S/C13H23NO/c15-9-10-2-1-7-14(8-10)13-6-4-11-3-5-12(11)13/h10-13,15H,1-9H2
• InChI Key： BRDDJFDFZGRONW-UHFFFAOYSA-N
• SMILES： N1(C2CCC3C2CC3)CCCC(CO)C1

Additional information on 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-

Exploring the Unique Properties and Applications of 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl- (CAS No. 2137959-41-0)

In the rapidly evolving field of organic chemistry, 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl- (CAS No. 2137959-41-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its bicyclic framework and piperidine moiety, represents a fascinating subject for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture combines rigidity from the bicyclo[3.2.0]heptane system with the versatility of the piperidine ring, making it a valuable intermediate in pharmaceutical and material science research.

The growing interest in 3-Piperidinemethanol derivatives aligns with current trends in drug discovery, where scientists seek compounds with enhanced selectivity and reduced off-target effects. Recent studies highlight its potential role in modulating central nervous system (CNS) targets, a hot topic in neuroscience research. When researchers search for "piperidine-based CNS agents" or "bicyclic scaffolds in medicinal chemistry," this compound frequently emerges as a promising candidate due to its balanced lipophilicity and stereochemical complexity.

From a synthetic chemistry perspective, the 1-bicyclo[3.2.0]hept-2-yl group presents intriguing challenges and opportunities. The strained ring system influences both the compound's reactivity and its three-dimensional conformation, factors that are crucial when designing molecules with specific biological activities. Many organic chemists investigating "strained ring systems in drug design" or "conformationally restricted pharmacophores" find this structural motif particularly worthy of examination.

The methanol functional group at the 3-position of the piperidine ring adds another dimension to this compound's utility. This hydroxyl group serves as a versatile handle for further chemical modifications, enabling the creation of diverse derivatives. In material science applications, researchers exploring "functionalized piperidines for polymer modification" have reported interesting results when incorporating this structural element into advanced materials.

Recent advances in computational chemistry and molecular modeling have shed new light on the potential applications of 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-. Virtual screening studies suggest interesting interactions with various biological targets, particularly those involved in neurological processes. These findings respond to the growing market demand for innovative approaches to CNS drug development, addressing frequently searched topics like "new approaches to neuropharmacology" and "next-generation neurological therapeutics."

In the context of green chemistry initiatives, the synthetic routes to access CAS No. 2137959-41-0 have evolved to incorporate more sustainable methodologies. Current research focuses on catalytic processes and atom-economical transformations, aligning with the pharmaceutical industry's push toward "greener synthetic protocols." These developments make the compound particularly relevant in discussions about "environmentally friendly chemical synthesis" and "sustainable pharmaceutical manufacturing."

The stereochemical complexity of 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl- also makes it an interesting case study in chiral chemistry. With multiple stereocenters present in its structure, researchers investigating "stereoselective synthesis" or "chiral building blocks" often examine this compound as a model system. The ability to control its stereochemistry opens doors to creating enantiomerically pure derivatives with potentially distinct biological profiles.

From a formulation perspective, the physicochemical properties of CAS No. 2137959-41-0 demonstrate favorable characteristics for drug development. Its balanced solubility profile and moderate molecular weight address common challenges in pharmaceutical formulation, making it a subject of interest for scientists searching for "drug-like properties in lead compounds" or "optimizing molecular properties for bioavailability."

As the scientific community continues to explore 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl-, its potential extends beyond traditional pharmaceutical applications. Recent patent literature suggests uses in advanced material science, particularly in the development of specialty polymers and liquid crystals. These emerging applications respond to growing interest in "functional organic materials" and "smart material design," positioning this compound at the intersection of multiple cutting-edge research fields.

The safety profile and handling characteristics of CAS No. 2137959-41-0 have been subjects of thorough investigation, with studies focusing on its stability under various conditions. Researchers frequently search for information about "compound stability in medicinal chemistry" and "handling sensitive organic compounds," making this aspect of the molecule particularly relevant to laboratory professionals and industrial chemists alike.

Looking toward the future, 3-Piperidinemethanol, 1-bicyclo[3.2.0]hept-2-yl- stands as a compelling example of how structurally complex small molecules can drive innovation across multiple scientific disciplines. Its unique combination of features addresses many current challenges in chemical research, from drug discovery to material design, ensuring its continued relevance in scientific literature and industrial applications for years to come.